Cas no 1247752-76-6 (5-bromo-2-[(oxolan-3-yl)methoxy]aniline)

• Product Name: 5-bromo-2-[(oxolan-3-yl)methoxy]aniline
• CAS No: 1247752-76-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 4580610
• Update Time: 2025-05-25

5-bromo-2-[(oxolan-3-yl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(oxolan-3-yl)methoxy]aniline
• Benzenamine, 5-bromo-2-[(tetrahydro-3-furanyl)methoxy]-

• Inchi： 1S/C11H14BrNO2/c12-9-1-2-11(10(13)5-9)15-7-8-3-4-14-6-8/h1-2,5,8H,3-4,6-7,13H2
• InChI Key： DMIKMNVFLVMOGW-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=CC=C1OCC1CCOC1

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 383.7±22.0 °C at 760 mmHg
• Flash Point: 185.9±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-bromo-2-[(oxolan-3-yl)methoxy]aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-bromo-2-[(oxolan-3-yl)methoxy]aniline

5-Bromo-2-[(Oxolan-3-Yl)Methoxy]Aniline (CAS No. 1247752-76-6)

5-Bromo-2-[(oxolan-3-yl)methoxy]aniline, also known by its CAS registry number 1247752-76-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position of an aniline derivative, along with a methoxy group substituted with an oxolane (tetrahydrofuran) ring at the 2-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 5-bromo-2-[(oxolan-3-yl)methoxy]aniline in the development of novel therapeutic agents. Researchers have explored its role in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The bromine substituent at the 5-position provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Additionally, the oxolane ring introduces steric and electronic effects that can modulate the compound's interaction with biological targets, making it a valuable intermediate in drug discovery pipelines.

The synthesis of 5-bromo-2-[(oxolan-3-yl)methoxy]aniline typically involves multi-step reactions, often utilizing coupling reactions and protecting group strategies to achieve the desired substitution pattern. One common approach involves the bromination of an aniline derivative followed by nucleophilic substitution to introduce the methoxy group with the oxolane substituent. The use of transition metal catalysts, such as palladium complexes, has been reported to facilitate these transformations with high efficiency and selectivity.

In terms of applications, 5-bromo-2-[(oxolan-3-y1)methoxy]aniline has been employed in the construction of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, it serves as a key intermediate in the synthesis of isoquinoline derivatives, which exhibit potent anti-inflammatory and anticancer activities. Furthermore, its ability to undergo various cross-coupling reactions has made it a valuable substrate for constructing complex molecular architectures.

The structural features of 5-bromo-N-substituted anilines have also been exploited in materials science. For example, derivatives of this compound have been investigated for their potential use in organic electronics, particularly as components of semiconducting polymers or small molecules for light-emitting diodes (LEDs). The electron-withdrawing bromine group and electron-donating methoxy group create a balance that can optimize charge transport properties in these materials.

In conclusion, 5-bromo-N-substituted anilines like CAS No. 1247752-76-6 represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and synthetic versatility continue to drive innovative research directions, making them indispensable tools in modern chemical science.